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Compound of Interest

Compound Name: 5-methyl-4-nitroThiazole

Cat. No.: B15355471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 5-methyl-4-nitrothiazole, a

heterocyclic compound of interest in medicinal chemistry and drug development. This

document details the molecular and physical properties of 5-methyl-4-nitrothiazole and its

isomers, outlines a general synthetic methodology for nitrothiazole derivatives, and discusses

the potential biological significance of this class of compounds. The information is structured to

be a valuable resource for researchers and professionals engaged in the fields of chemical

synthesis and pharmaceutical sciences.

Chemical and Physical Properties
5-Methyl-4-nitrothiazole is a derivative of thiazole, a five-membered heterocyclic ring

containing both sulfur and nitrogen atoms. The presence of a nitro group and a methyl group

on the thiazole ring significantly influences its chemical reactivity and biological activity.

Molecular Formula: C₄H₄N₂O₂S

Molecular Weight: 144.15 g/mol

Comparative Data of Methyl-Nitrothiazole Isomers
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To provide a broader context for researchers, the following table summarizes the key physical

and chemical properties of 5-methyl-4-nitrothiazole and its related isomers.

Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

5-Methyl-4-

nitrothiazole
26213-86-5 C₄H₄N₂O₂S 144.15

4-Methyl-5-

nitrothiazole
26213-72-9 C₄H₄N₂O₂S 144.15

2-Methyl-5-

nitrothiazole
16243-71-3 C₄H₄N₂O₂S 144.15[1]

2-Amino-5-

nitrothiazole
121-66-4 C₃H₃N₃O₂S 145.14[2]

Synthesis of Nitrothiazole Derivatives: An Overview
While a specific, detailed experimental protocol for the synthesis of 5-methyl-4-nitrothiazole is

not readily available in the public domain, a general methodology for the synthesis of related

nitrothiazole compounds, such as 2-amino-5-nitrothiazole, has been well-documented.[3][4][5]

[6] This process typically involves the nitration of a thiazole precursor. The following is a

representative protocol adapted from the synthesis of 2-amino-5-nitrothiazole, which can serve

as a foundational method for synthetic chemists.

General Experimental Protocol for the Synthesis of a
Nitrothiazole Derivative
Materials:

2-Aminothiazole precursor

Concentrated Sulfuric Acid (H₂SO₄)

Nitrating agent (e.g., Nitric Acid, HNO₃)
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Ice

Base for neutralization (e.g., Ammonium Hydroxide)

Organic solvent for extraction/purification

Procedure:

Dissolution: The 2-aminothiazole precursor is carefully dissolved in concentrated sulfuric acid

at a low temperature (typically below 10°C) to control the exothermic reaction.

Nitration: The nitrating agent is added dropwise to the solution while maintaining the low

temperature. The reaction mixture is stirred for a specified period to ensure complete

nitration.

Quenching: The reaction is quenched by pouring the mixture over crushed ice. This step

precipitates the crude nitrothiazole derivative.

Neutralization and Isolation: The acidic solution is then neutralized with a base, such as

ammonium hydroxide, to a pH of approximately 7. The precipitated product is collected by

filtration.

Purification: The crude product is washed with water and can be further purified by

recrystallization from an appropriate solvent to yield the pure nitrothiazole derivative.

Safety Precaution: The nitration of aromatic compounds is a highly exothermic and potentially

hazardous reaction. Appropriate safety measures, including the use of personal protective

equipment and a fume hood, are essential.

Synthesis Workflow Diagram
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Step 1: Dissolution

Step 2: Nitration

Step 3: Quenching & Isolation

Step 4: Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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